Cas no 67468-13-7 (1-Desmethyl-2-methylpropyl Amorolfine)

• Product Name: 1-Desmethyl-2-methylpropyl Amorolfine
• CAS No: 67468-13-7
• CID: 2085746
• Update Time: 2025-10-29

1-Desmethyl-2-methylpropyl Amorolfine Chemical and Physical Properties

Names and Identifiers

• 1-Desmethyl-2-methylpropyl Amorolfine
• Amorolfine IMP IMP
• Amorolfine EP Impurity I
• Amorolfine Ep Imp I base
• Desmethyl Methylbutyl Amorolfine HCl
• (2RS,6SR)-2,6-Dimethyl-4-[(2RS)-(2-methyl-3-(4-(3-methylbutan-2-yl)phenyl)propyl)] morpholine HCl
• Morpholine, 4-[3-[4-(1,2-dimethylpropyl)phenyl]-2-methylpropyl]-2,6-dimethyl-
• (2RS,6SR)-2,6-Dimethyl-4-[(2RS)-2-methyl-3-[4-(3-methylbutan-2-yl)phenyl]propyl]morpholine

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 407.8±33.0 °C(Predicted)
• pka: 7.33±0.10(Predicted)

Additional information on 1-Desmethyl-2-methylpropyl Amorolfine

Comprehensive Analysis of 1-Desmethyl-2-methylpropyl Amorolfine (CAS No. 67468-13-7): Properties, Applications, and Innovations

1-Desmethyl-2-methylpropyl Amorolfine (CAS No. 67468-13-7) is a derivative of the well-known antifungal agent Amorolfine. This compound has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural modifications, which enhance its efficacy and bioavailability. The desmethyl and 2-methylpropyl substitutions in its molecular framework contribute to its improved pharmacokinetic properties, making it a promising candidate for topical antifungal formulations.

In recent years, the demand for advanced antifungal agents has surged, driven by the rising prevalence of fungal infections and the growing consumer interest in dermatological health. Searches for terms like "long-lasting antifungal solutions" and "Amorolfine derivatives for nail care" reflect this trend. 1-Desmethyl-2-methylpropyl Amorolfine addresses these needs by offering enhanced stability and prolonged activity compared to its parent compound. Its mechanism of action involves inhibiting ergosterol biosynthesis, a critical process for fungal cell membrane integrity, thereby providing broad-spectrum antifungal activity.

The compound's solubility and permeability characteristics make it particularly suitable for topical applications, such as creams, gels, and nail lacquers. Researchers have also explored its potential in combination therapies, where it synergizes with other antifungal agents to combat resistant strains. This aligns with the increasing search queries around "drug-resistant fungal infections" and "innovative antifungal treatments," highlighting the need for novel solutions in this field.

From a synthetic chemistry perspective, 1-Desmethyl-2-methylpropyl Amorolfine is synthesized through a series of controlled reactions, ensuring high purity and yield. Analytical techniques like HPLC and mass spectrometry are employed to verify its structural integrity, a topic frequently searched by professionals in pharmaceutical quality control. The compound's stability under various storage conditions further underscores its suitability for commercial formulations.

Beyond its antifungal properties, 1-Desmethyl-2-methylpropyl Amorolfine has been investigated for its potential in cosmeceutical applications. With the global cosmetic industry emphasizing "clean beauty" and "science-backed ingredients," this compound offers a compelling option for brands aiming to combine efficacy with safety. Its low irritation profile and compatibility with other cosmetic ingredients make it a versatile additive in skincare products targeting fungal-related conditions like dandruff or athlete's foot.

In conclusion, 1-Desmethyl-2-methylpropyl Amorolfine (CAS No. 67468-13-7) represents a significant advancement in antifungal research. Its optimized structure, coupled with growing market demand for effective dermatological solutions, positions it as a key player in both pharmaceutical and cosmetic industries. As research continues, this compound is poised to address emerging challenges in fungal treatment and beyond.